Cas no 2229162-37-0 (1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine
• CAS No: 2229162-37-0
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5953701
• PubChem ID: 165667741
• Update Time: 2025-11-05

1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine
• 1-[1-(1,3-thiazol-2-yl)cyclopropyl]ethan-1-amine
• EN300-1800571
• 2229162-37-0

• Inchi： 1S/C8H12N2S/c1-6(9)8(2-3-8)7-10-4-5-11-7/h4-6H,2-3,9H2,1H3
• InChI Key： FAHOCQKDVWMHSS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine

1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine: A Comprehensive Overview

1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine, with the CAS number 2229162-37-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as cyclopropylthiazole amine, has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials. The molecule combines a cyclopropane ring with a thiazole moiety and an amine group, creating a structure that exhibits interesting electronic and steric characteristics.

The synthesis of 1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint and cost associated with its production. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to optimize the reaction conditions. These developments have not only improved yield but also opened new avenues for scaling up production for industrial applications.

The structural integrity of cyclopropylthiazole amine is influenced by the strained cyclopropane ring, which contributes to its reactivity. The thiazole moiety, a five-membered heterocycle containing sulfur and nitrogen atoms, imparts additional functional versatility. This combination makes the compound a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

In terms of physical properties, 1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine exhibits a melting point of approximately 85°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions where solubility is critical. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, with findings indicating moderate stability under standard laboratory conditions.

The application of cyclopropylthiazole amine extends beyond traditional chemical synthesis into advanced materials science. Recent research has explored its potential as a precursor for polymerization reactions, leading to the development of novel polymeric materials with enhanced mechanical and thermal properties. Additionally, its ability to act as a ligand in metal complexes has been leveraged in catalysis, particularly in asymmetric catalysis where enantioselectivity is crucial.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 1-1-(1,3-thiazol-2-yl)cyclopropylethan-1-amine. Quantum mechanical calculations have revealed that the compound exhibits unique electronic delocalization patterns due to the conjugation between the thiazole ring and the amine group. This understanding has facilitated the design of more efficient synthetic pathways and has informed the development of new materials with tailored electronic properties.

In conclusion, 1-1-(1,3-thiazol-2-yl)cyclopropylethan